Cas no 2230799-35-4 (methyl 3-[2-(aminomethyl)phenyl]benzoate hydrochloride)

• Product Name: methyl 3-[2-(aminomethyl)phenyl]benzoate hydrochloride
• CAS No: 2230799-35-4
• MF: C₁₅H₁₆ClNO₂
• MW: 277.746043205261
• CID: 5326209
• Update Time: 2025-10-28

methyl 3-[2-(aminomethyl)phenyl]benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-[2-(aminomethyl)phenyl]benzoate hydrochloride
• Methyl 2'-(aminomethyl)-[1,1'-biphenyl]-3-carboxylate hydrochloride
• starbld0015829
• methyl 3-[2-(aminomethyl)phenyl]benzoate;hydrochloride
• Z3301165882

• Inchi： 1S/C15H15NO2.ClH/c1-18-15(17)12-7-4-6-11(9-12)14-8-3-2-5-13(14)10-16;/h2-9H,10,16H2,1H3;1H
• InChI Key： ADCJHKYYYOZWRJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=CC=CC(=C1)C1C=CC=CC=1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 280
• Topological Polar Surface Area: 52.3

Additional information on methyl 3-[2-(aminomethyl)phenyl]benzoate hydrochloride

Methyl 3-[2-(Aminomethyl)Phenyl]Benzoate Hydrochloride: A Comprehensive Overview

Methyl 3-[2-(Aminomethyl)Phenyl]Benzoate Hydrochloride, also known by its CAS number 2230799-35-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzoate group attached to a methyl ester, with an aminomethyl substituent on the phenyl ring. This structural arrangement imparts distinctive chemical and biological characteristics that make it a valuable subject for research.

The synthesis of Methyl 3-[2-(Aminomethyl)Phenyl]Benzoate Hydrochloride involves a series of carefully designed reactions, including nucleophilic substitution and esterification processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for large-scale studies. Researchers have explored various reaction conditions to optimize yield and minimize byproducts, contributing to the scalability of its production.

One of the most promising aspects of this compound is its potential in drug development. Studies have shown that Methyl 3-[2-(Aminomethyl)Phenyl]Benzoate Hydrochloride exhibits bioactivity in vitro, particularly in models related to central nervous system disorders. The presence of the aminomethyl group on the phenyl ring enhances its ability to interact with biological targets, such as receptors and enzymes. This property has led to investigations into its role as a potential therapeutic agent for conditions like Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, this compound has also found utility in material science. Its aromatic structure and functional groups make it suitable for use in the synthesis of advanced materials, such as organic semiconductors and polymers. Recent research has demonstrated that Methyl 3-[2-(Aminomethyl)Phenyl]Benzoate Hydrochloride can serve as a building block for constructing self-assembled monolayers, which are critical components in nanotechnology and surface engineering.

The stability and reactivity of Methyl 3-[2-(Aminomethyl)Phenyl]Benzoate Hydrochloride under various conditions have been extensively studied. These studies have revealed that the compound is relatively stable under normal storage conditions but can undergo specific transformations when exposed to certain stimuli, such as light or heat. Understanding these properties is crucial for ensuring the reliability and safety of this compound in practical applications.

From an environmental perspective, the biodegradability and toxicity of Methyl 3-[2-(Aminomethyl)Phenyl]Benzoate Hydrochloride have been evaluated to assess its impact on ecosystems. Preliminary findings suggest that the compound exhibits low toxicity to aquatic organisms, which aligns with its potential use in pharmaceuticals where safety is paramount. However, further studies are needed to fully characterize its environmental fate and degradation pathways.

In conclusion, Methyl 3-[2-(Aminomethyl)Phenyl]Benzoate Hydrochloride (CAS No: 2230799-35-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers in both academia and industry. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.